Cas no 1353971-97-7 (N-Isopropyl-N-pyrrolidin-3-ylmethyl-acetamide)

• Product Name: N-Isopropyl-N-pyrrolidin-3-ylmethyl-acetamide
• CAS No: 1353971-97-7
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 2157908
• Update Time: 2025-08-05

N-Isopropyl-N-pyrrolidin-3-ylmethyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-isopropyl-n-pyrrolidin-3-ylmethyl-acetamide
• N-Isopropyl-N-(pyrrolidin-3-ylmethyl)acetamide
• AM93756
• N-Isopropyl-N-pyrrolidin-3-ylmethylacetamide
• N-Isopropyl-N-pyrrolidin-3-ylmethyl-acetamide

• Inchi： 1S/C10H20N2O/c1-8(2)12(9(3)13)7-10-4-5-11-6-10/h8,10-11H,4-7H2,1-3H3
• InChI Key： SUDXAYWTQPZJHQ-UHFFFAOYSA-N
• SMILES： O=C(C)N(C(C)C)CC1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Topological Polar Surface Area: 32.299

Additional information on N-Isopropyl-N-pyrrolidin-3-ylmethyl-acetamide

Research Briefing on N-Isopropyl-N-pyrrolidin-3-ylmethyl-acetamide (CAS: 1353971-97-7) in Chemical Biology and Pharmaceutical Applications

N-Isopropyl-N-pyrrolidin-3-ylmethyl-acetamide (CAS: 1353971-97-7) is a compound of growing interest in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a promising candidate for drug development. This briefing provides an overview of the latest research findings related to this compound, highlighting its significance in the context of modern medicinal chemistry.

Recent synthetic approaches to N-Isopropyl-N-pyrrolidin-3-ylmethyl-acetamide have emphasized efficiency and scalability, with novel catalytic methods being explored to optimize yield and purity. Researchers have reported successful synthesis routes that minimize by-products and enhance the compound's stability, which is critical for its potential use in pharmaceutical formulations. These advancements in synthetic chemistry are paving the way for large-scale production and further pharmacological evaluation.

Pharmacological studies have identified N-Isopropyl-N-pyrrolidin-3-ylmethyl-acetamide as a modulator of specific neurotransmitter systems, suggesting its potential in treating neurological disorders. Preliminary in vitro and in vivo experiments have demonstrated its ability to cross the blood-brain barrier and exhibit neuroprotective effects. These findings are particularly relevant for conditions such as Parkinson's disease and Alzheimer's disease, where current treatment options are limited.

In addition to its neurological applications, recent research has explored the compound's antimicrobial properties. Studies have shown that N-Isopropyl-N-pyrrolidin-3-ylmethyl-acetamide exhibits activity against a range of bacterial and fungal pathogens, including drug-resistant strains. This dual functionality—neurological and antimicrobial—makes it a versatile candidate for multifunctional drug development, addressing the growing need for compounds with broad-spectrum efficacy.

The safety profile of N-Isopropyl-N-pyrrolidin-3-ylmethyl-acetamide has also been a focus of recent investigations. Toxicological assessments in animal models have indicated a favorable safety margin, with no significant adverse effects observed at therapeutic doses. These results support the compound's potential for clinical translation, although further studies are required to confirm its long-term safety and efficacy in humans.

In conclusion, N-Isopropyl-N-pyrrolidin-3-ylmethyl-acetamide (CAS: 1353971-97-7) represents a promising avenue for future drug development, with applications spanning neurological and antimicrobial therapies. Continued research into its mechanism of action, optimization of synthetic routes, and expanded preclinical testing will be essential to fully realize its therapeutic potential. This compound exemplifies the innovative approaches being pursued in chemical biology to address unmet medical needs.